![molecular formula C15H11Cl2NO3 B7460585 4-[[(2,4-Dichlorobenzoyl)amino]methyl]benzoic acid](/img/structure/B7460585.png)
4-[[(2,4-Dichlorobenzoyl)amino]methyl]benzoic acid
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Overview
Description
4-[[(2,4-Dichlorobenzoyl)amino]methyl]benzoic acid, also known as diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for its analgesic and anti-inflammatory properties. It was first introduced in the market in 1973 and has since become one of the most commonly prescribed drugs for the treatment of pain and inflammation.
Mechanism of Action
Diclofenac works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause pain and inflammation. By blocking the production of prostaglandins, 4-[[(2,4-Dichlorobenzoyl)amino]methyl]benzoic acid reduces pain and inflammation.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a number of biochemical and physiological effects, including inhibition of platelet aggregation, reduction of fever, and protection against oxidative stress. It has also been shown to have a positive effect on bone metabolism and to reduce the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
Diclofenac is a widely used drug in laboratory experiments due to its well-established pharmacological properties and low cost. However, its use is limited by its potential toxicity and side effects, which can vary depending on the dose and duration of treatment.
Future Directions
There are several future directions for research on 4-[[(2,4-Dichlorobenzoyl)amino]methyl]benzoic acid, including the development of new formulations and delivery methods that can improve its efficacy and reduce its side effects. There is also a need for further studies to explore its potential in cancer treatment and to better understand its mechanism of action. Additionally, research is needed to identify biomarkers that can predict the response to this compound treatment and to develop personalized treatment strategies.
Synthesis Methods
The synthesis of 4-[[(2,4-Dichlorobenzoyl)amino]methyl]benzoic acid involves the reaction between 2,4-dichlorobenzoyl chloride and 2-amino-3-carboxymethylbenzoic acid in the presence of a base such as triethylamine. The resulting product is then purified and crystallized to obtain pure this compound.
Scientific Research Applications
Diclofenac has been extensively studied for its therapeutic potential in various medical conditions such as arthritis, migraine, and postoperative pain. It is also being investigated for its potential in cancer treatment due to its anti-inflammatory and anti-proliferative properties.
properties
IUPAC Name |
4-[[(2,4-dichlorobenzoyl)amino]methyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11Cl2NO3/c16-11-5-6-12(13(17)7-11)14(19)18-8-9-1-3-10(4-2-9)15(20)21/h1-7H,8H2,(H,18,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFWIXQNZQNGSLS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC(=O)C2=C(C=C(C=C2)Cl)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11Cl2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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